N-Dechloroethyl Cyclophosphamide

Description

N-Dechloroethyl Cyclophosphamide is a metabolite and impurity reference material related to the chemotherapy drug cyclophosphamide . Cyclophosphamide, also known as cytophosphane, is a medication used to treat various cancers, including lymphoma, leukemia, breast cancer, and ovarian cancer, and to suppress the immune system in conditions like nephrotic syndrome and granulomatosis with polyangiitis . Developed in the United States and approved for medical use in 1959, cyclophosphamide belongs to the alkylating agent and nitrogen mustard family of medications . It functions by interfering with DNA duplication and RNA creation, effectively stopping tumor growth by cross-linking guanine bases in DNA strands . Due to its toxicity, it is typically used to quickly control severe diseases and is replaced by less toxic drugs as soon as possible .

As a metabolite of cyclophosphamide, N-Dechloroethyl Cyclophosphamide is created as cyclophosphamide is processed by the body . While cyclophosphamide is a nitrogen mustard compound, N-Dechloroethyl Cyclophosphamide has a molecular formula of $C_5H_{12}ClN_2O_2P$ and a molecular weight of 198.59 . It is available for purchase as a certified reference material for accurate data analysis in pharmaceutical toxicology . Another similar compound is aldophosphamide, which is the active form of cyclophosphamide that is created in the liver .

Cyclophosphamide can be administered orally or intravenously . It is used to treat various malignancies and non-malignant conditions . While cyclophosphamide is effective in treating malignancies, it is more frequently used with other antineoplastic drugs . Regular lab evaluations are needed to monitor kidney function and screen for bone marrow toxicity . Common side effects include low white blood cell counts, vomiting, and hair loss, while severe side effects include increased cancer risk, infertility, and allergic reactions .

• CAS No.: 36761-83-8
• Product Name: N-Dechloroethyl Cyclophosphamide
• Molecular Formula: C5H12ClN2O2P
• Molecular Weight: 198.59 g/mol
• IUPAC Name: N-(2-chloroethyl)-2-oxo-1,3,2λ5-oxazaphosphinan-2-amine
• Standard InChI: InChI=1S/C5H12ClN2O2P/c6-2-4-8-11(9)7-3-1-5-10-11/h1-5H2,(H2,7,8,9)
• Standard InChIKey: DZKGMGPLDJOVCX-UHFFFAOYSA-N
• SMILES: C1CNP(=O)(OC1)NCCCl
• Canonical SMILES: C1CNP(=O)(OC1)NCCCl
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: (+-)-isomer of dechloroethylcyclophosphamide; (R)-isomer of dechloroethylcyclophosphamide; (S)-isomer of dechloroethylcyclophosphamide; 3-DCE-IFF; 3-DClIF; 3-dechloroethylifosfamide; dechloroethylcyclophosphamide; N-dechloroethyl-CPA
• PubChem Compound: 114861
• Last Modified: Aug 15 2023